2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl]-6-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C24H24N4O4/c29-22-5-4-20(18-6-10-25-11-7-18)26-28(22)16-17-8-12-27(13-9-17)24(30)19-2-1-3-21-23(19)32-15-14-31-21/h1-7,10-11,17H,8-9,12-16H2
• InChI Key: SJIJWCQCSDEEQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=NC=C3)C(=O)C4=C5C(=CC=C4)OCCO5
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol
• CAS No.: 2097925-39-6

Description

2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Compound Synthesis

This compound represents a key intermediate in the synthesis of diverse heterocyclic derivatives, which are of significant interest in medicinal chemistry. For instance, the synthesis of pyridine and fused pyridine derivatives, as well as triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, has been explored. These compounds have demonstrated potential in molecular docking screenings, exhibiting moderate to good binding energies on target proteins, indicating their potential as therapeutic agents or as scaffolds for further drug development (Flefel et al., 2018).

Biological Activity Exploration

Several studies focus on the biological activities of synthesized compounds involving the structural framework of 2-{[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]methyl}-6-(pyridin-4-yl)-2,3-dihydropyridazin-3-one. These activities include antimicrobial, antioxidant, analgesic, anti-inflammatory, and antitumor activities. Such investigations are crucial for the discovery of new therapeutic agents and the understanding of their mechanisms of action. Notably, benzopyranylamine compounds containing similar structural motifs have shown activity against human breast, CNS, and colon cancer cell lines (Jurd, 1996).

Material Science and Molecular Interactions

The structural characteristics of this compound and its derivatives also make them subjects of interest in material science and studies of molecular interactions. For example, the crystallographic analysis of related compounds can provide insights into molecular conformations, self-assembly, and hydrogen bonding, which are valuable for designing new materials with specific properties (Karthikeyan et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would typically be assessed through laboratory testing and risk assessment.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it were a drug candidate, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.